1-(2-fluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine

• Molecular Formula: C13H16FN3O
• Molecular Weight: 249.28 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-N-[(2-methoxyphenyl)methyl]pyrazol-4-amine
• InChI: InChI=1S/C13H16FN3O/c1-18-13-5-3-2-4-11(13)8-15-12-9-16-17(10-12)7-6-14/h2-5,9-10,15H,6-8H2,1H3
• InChI Key: SGQDHBXCJHXTRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=CN(N=C2)CCF

Description

1-(2-Fluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine is a heterocyclic compound featuring a pyrazole core substituted with a 2-fluoroethyl group at the 1-position and a 2-methoxybenzylamine moiety at the 4-position.

Preparation Methods

The synthesis of 1-(2-fluoroethyl)-N-[(2-methoxyphenyl)methyl]-1H-pyrazol-4-amine typically involves multiple steps, including the formation of the pyrazole ring and subsequent substitution reactions. One common synthetic route involves the reaction of 2-fluoroethylamine with 2-methoxybenzyl chloride to form the intermediate, which is then cyclized with hydrazine to yield the final product. The reaction conditions often require the use of solvents such as ethanol or methanol and may involve heating under reflux .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

1-(2-fluoroethyl)-N-[(2-methoxyphenyl)methyl]-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluoroethyl group, using reagents such as sodium azide or potassium cyanide.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or acetonitrile, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

Anti-inflammatory Activity

Research indicates that this compound exhibits anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines. Its structure allows for interaction with specific receptors involved in inflammatory pathways, making it a candidate for treating conditions like arthritis and other inflammatory diseases.

Anticancer Properties

The compound's pyrazole structure is known to exhibit anticancer activity. Preliminary studies have shown that it can inhibit cell proliferation in various cancer cell lines, including:

• MDA-MB-231 (breast cancer)
• HepG2 (liver cancer)
• A549 (lung cancer)

In vitro tests have demonstrated IC50 values ranging from 10 to 20 µM, indicating potent anticancer effects. The mechanism of action may involve the inhibition of specific kinases that are crucial for tumor growth and survival.

Antimicrobial Activity

The compound has also shown promise as an antimicrobial agent. Studies have evaluated its efficacy against several bacterial strains, demonstrating moderate antibacterial properties:

Microorganism	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15	32 µg/mL
Escherichia coli	12	64 µg/mL
Pseudomonas aeruginosa	10	128 µg/mL

These findings suggest potential applications in treating infections caused by resistant strains of bacteria.

Case Study on Anticancer Activity

A recent clinical trial investigated the efficacy of a similar pyrazole-based compound in patients with advanced solid tumors. The study reported a partial response rate of approximately 30% among participants after four cycles of treatment, highlighting the potential for pyrazole derivatives in oncology.

Case Study on Antimicrobial Efficacy

In vitro studies demonstrated the effectiveness of this compound against methicillin-resistant Staphylococcus aureus (MRSA). The results indicated that structural modifications to the pyrazole ring could enhance antimicrobial potency, suggesting avenues for further research and development.

Mechanism of Action

The mechanism of action of 1-(2-fluoroethyl)-N-[(2-methoxyphenyl)methyl]-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but it is believed to influence signaling pathways and metabolic processes .

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyrazole Derivatives

Compound Name	Substituents (Pyrazole Positions 1 and 4)	Molecular Weight (g/mol)	Key Properties
1-(2-Fluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine	1: 2-Fluoroethyl; 4: 2-methoxybenzylamine	~253–260*	High lipophilicity, potential CNS activity
1-(2,2-Difluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine	1: 2,2-Difluoroethyl; 4: 2-methoxybenzylamine	267.28	Increased polarity, metabolic stability
1-(2,2-Difluoroethyl)-N-(4-methoxybenzyl)-1H-pyrazol-4-amine	1: 2,2-Difluoroethyl; 4: 4-methoxybenzylamine	267.28	Altered solubility, positional isomerism
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	1: Pyridin-3-yl; 4: Cyclopropylamine	215.28 (M+H+)	Enhanced π-π stacking, lower lipophilicity
Ceapin-A8	1: 4-(Trifluoromethyl)benzyl; 4: Oxazole-carboxamide	413.34	Unfolded protein response modulation

*Estimated based on analogs.

Key Observations:

• Fluoroethyl vs.
• Methoxy Position : The 2-methoxybenzyl group in the target compound may reduce steric hindrance compared to 4-methoxy analogs, favoring interactions with planar binding sites .
• Heterocyclic Variations : Pyridinyl () and oxazole () substituents introduce distinct electronic profiles, with Ceapin-A8’s trifluoromethyl group enhancing hydrophobic interactions .

Spectroscopic and Analytical Data

• NMR Shifts : The target compound’s ¹H NMR would show signals for the 2-methoxybenzyl aromatic protons (~δ 6.8–7.4) and fluoroethyl CH2F group (~δ 4.5–4.7). Comparable compounds (e.g., ) display ¹³C NMR peaks for trifluoromethyl groups at δ 124.7 (q, J = 270.6 Hz) .
• HRMS : The difluoroethyl analog () has a molecular ion at m/z 267.28, while Ceapin-A8’s HRMS confirms its molecular formula (C19H16F3N3O2) .

Biological Activity

1-(2-fluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine is a synthetic organic compound that has garnered attention for its potential biological activities. This compound belongs to the pyrazole class, which is known for various pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. This article provides a detailed overview of its biological activity, including mechanisms of action, research findings, and case studies.

The chemical structure of 1-(2-fluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine can be summarized as follows:

Property	Details
Molecular Formula	C14H18FN3O
Molecular Weight	263.31 g/mol
IUPAC Name	1-(2-fluoroethyl)-N-(2-methoxyphenyl)methyl-3-methylpyrazol-4-amine
InChI Key	ZETKQIFGDBASEW-UHFFFAOYSA-N
Canonical SMILES	CC1=NN(C=C1NCCF)CCOC

The mechanism of action of 1-(2-fluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. Research indicates that it could inhibit certain kinases involved in cancer cell proliferation and inflammatory responses .

Anticancer Properties

Research has shown that compounds in the pyrazole class exhibit significant anticancer activity. 1-(2-fluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine has been studied for its ability to inhibit the growth of various cancer cell lines. In vitro studies demonstrated that this compound could reduce cell viability in breast and prostate cancer cells by inducing apoptosis and inhibiting cell cycle progression .

Anti-inflammatory Effects

In addition to its anticancer properties, this compound has shown promise as an anti-inflammatory agent. It may modulate inflammatory pathways by inhibiting the expression of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. These effects were observed in animal models of inflammation, where treatment with the compound resulted in reduced swelling and pain .

Antimicrobial Activity

Preliminary studies also suggest that 1-(2-fluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine possesses antimicrobial properties. It has been tested against various bacterial strains, showing inhibitory effects on growth, which could be attributed to its ability to disrupt bacterial cell membranes or interfere with metabolic pathways .

Study 1: Anticancer Efficacy

In a study published in a peer-reviewed journal, researchers evaluated the anticancer efficacy of 1-(2-fluoroethyl)-N-(2-methoxybenzyl)-1H-pyrazol-4-amine on MCF-7 breast cancer cells. The results indicated a significant reduction in cell proliferation at concentrations above 10 µM, with an IC50 value determined to be approximately 15 µM .

Study 2: Anti-inflammatory Mechanism

A separate investigation focused on the anti-inflammatory effects of the compound in a rat model of arthritis. The administration of the compound resulted in a notable decrease in paw swelling and serum levels of inflammatory markers, suggesting its potential therapeutic role in managing inflammatory diseases .